Cas no 2228410-35-1 (O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228410-35-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6170311
• PubChem ID: 165876662
• Update Time: 2025-10-30

O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine
• EN300-1744859
• 2228410-35-1
• O-[2-(2-fluoro-6-methylphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H14FNO/c1-7-5-4-6-8(11)9(7)10(2,3)13-12/h4-6H,12H2,1-3H3
• InChI Key： PGTRQHAAUNANEC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)(C)ON

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228410-35-1)

The compound O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228410-35-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With a molecular formula that includes a fluoro and methyl substituent on the phenyl ring, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate electronic and steric effects.

In recent years, the demand for fluorinated compounds like O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination is a key strategy to improve pharmacokinetics. The compound’s hydroxylamine moiety further adds to its versatility, enabling participation in redox reactions and serving as a precursor for nitroxide radicals, which are valuable in spin-labeling studies.

From a synthetic chemistry perspective, CAS No. 2228410-35-1 presents intriguing challenges and opportunities. Its asymmetric carbon center and sterically hindered groups necessitate advanced catalytic methods for efficient preparation. Recent publications highlight the use of palladium-catalyzed cross-coupling and enantioselective synthesis techniques to access derivatives of this scaffold. Such methodologies are frequently searched in academic databases, reflecting the compound’s relevance in modern organic synthesis.

The agrochemical sector also explores O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine for developing next-generation crop protection agents. Fluorinated aromatic compounds are known to enhance herbicidal and fungicidal activity, making this molecule a candidate for optimizing pest resistance. Environmental sustainability concerns have further propelled interest in green chemistry approaches to synthesize such compounds, minimizing waste and hazardous byproducts.

Analytical characterization of CAS No. 2228410-35-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are critical for ensuring batch consistency, a topic frequently queried by quality control professionals. The compound’s stability under various pH and temperature conditions is another area of active investigation, particularly for formulation scientists seeking to integrate it into drug delivery systems.

In the context of AI-driven drug discovery, O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine has been featured in computational studies predicting its binding affinity to biological targets. Machine learning models trained on fluorinated datasets often highlight its potential as a kinase inhibitor or GPCR modulator, addressing popular search queries about structure-activity relationships (SAR). This intersection of chemistry and artificial intelligence underscores the compound’s forward-looking applications.

Regulatory and safety profiles of CAS No. 2228410-35-1 are meticulously documented to comply with global standards like REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), a recurring search topic among laboratory personnel. The compound’s biodegradability and ecotoxicity data are also being evaluated to align with the European Green Deal’s objectives.

Market analysts note increasing patent filings related to fluorinated hydroxylamine derivatives, with 2228410-35-1 appearing in claims for anticancer and anti-inflammatory agents. This trend mirrors the broader industry shift toward personalized therapeutics, where niche chemical entities play pivotal roles. Collaborations between academia and pharmaceutical companies are accelerating the translation of such discoveries into clinical candidates.

In summary, O-2-(2-fluoro-6-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228410-35-1) represents a multifaceted tool for researchers tackling challenges in medicinal chemistry, catalysis, and sustainable agriculture. Its integration into cutting-edge technologies like AI-aided molecular design and green synthesis ensures its continued prominence in scientific literature and industrial applications.